Cas no 83921-13-5 (6,8a-Seco-6,8a-deoxyavermectin A1a aglycone; 22,23-Dihydro, 23S-hydroxy, 13-O-(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranoside))

6,8a-Seco-6,8a-deoxyavermectin A1a aglycone; 22,23-Dihydro, 23S-hydroxy, 13-O-(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranoside) structure
83921-13-5 structure
Product Name:6,8a-Seco-6,8a-deoxyavermectin A1a aglycone; 22,23-Dihydro, 23S-hydroxy, 13-O-(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranoside)
CAS No:83921-13-5
MF:C42H66O11
MW:746.966854572296
CID:6726329
Update Time:2024-03-03

6,8a-Seco-6,8a-deoxyavermectin A1a aglycone; 22,23-Dihydro, 23S-hydroxy, 13-O-(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranoside) Chemical and Physical Properties

Names and Identifiers

    • 6,8a-Seco-6,8a-deoxyavermectin A1a aglycone; 22,23-Dihydro, 23S-hydroxy, 13-O-(2,6-dideoxy-3-O-methyl-α-L-arabino-hexopyranoside)
    • Inchi: 1S/C42H66O11/c1-11-23(2)39-28(7)33(43)21-41(53-39)20-31-18-30(52-41)16-15-25(4)38(51-36-19-34(47-9)37(44)29(8)49-36)24(3)13-12-14-27(6)42(46)22-35(48-10)26(5)17-32(42)40(45)50-31/h12-15,17,23-24,28-39,43-44,46H,11,16,18-22H2,1-10H3
    • InChI Key: SEXPBLSGQSZWNH-UHFFFAOYSA-N
    • SMILES: CCC(C1C(C)C(O)CC2(OC3CC=C(C(C(C=CC=C(C4(C(C(OC(C3)C2)=O)C=C(C)C(OC)C4)O)C)C)OC2OC(C)C(O)C(OC)C2)C)O1)C
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